2-methoxyethyl 5-((1-methoxy-1-oxopropan-2-yl)oxy)-1,2-dimethyl-1H-indole-3-carboxylate
Description
2-methoxyethyl 5-((1-methoxy-1-oxopropan-2-yl)oxy)-1,2-dimethyl-1H-indole-3-carboxylate is a useful research compound. Its molecular formula is C18H23NO6 and its molecular weight is 349.383. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Revision
- In a study by Srikrishna et al. (2010), a structural revision was made for the products obtained in the acid-catalyzed reaction of dimethyl but-2-ynoates with anilines, highlighting the complexity and intricacies of chemical synthesis involving similar compounds [Srikrishna, Sridharan, & Prasad, 2010].
Novel Indole Derivatives Synthesis
- Wang et al. (2016) prepared 2-methylindole-3-acetic acid and its derivatives, providing a foundation for synthesizing novel compounds that could serve various biological and chemical studies [Wang, Liu, Xu, Jiang, & Kang, 2016].
Anticancer Agent Synthesis
- Cotterill et al. (1994) described the synthesis of indolequinones, including amino-substituted quinones, highlighting their potential as bioreductive anticancer agents. This research demonstrates the application of similar compounds in developing therapeutic agents [Cotterill, Moody, Mortimer, Norton, O'sullivan, Stephens, Stradiotto, Swann, & Stratford, 1994].
Indole Synthesis via Cycloaddition
- Kranjc and Kočevar (2008) reported on a route to indoles via cycloaddition, illustrating the versatility of synthetic approaches for compounds bearing the indole core, which may be relevant for synthesizing the compound [Kranjc & Kočevar, 2008].
Structural Studies
- Studies by Sakaki et al. (1975) on tryptophan metabolites and their structural elucidation using X-ray diffraction further emphasize the importance of structural analysis in understanding the properties and potential applications of complex organic molecules [Sakaki, Wakahara, Fujiwara, & Tomita, 1975].
properties
IUPAC Name |
2-methoxyethyl 5-(1-methoxy-1-oxopropan-2-yl)oxy-1,2-dimethylindole-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23NO6/c1-11-16(18(21)24-9-8-22-4)14-10-13(6-7-15(14)19(11)3)25-12(2)17(20)23-5/h6-7,10,12H,8-9H2,1-5H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SXWQZAGXIMQHNT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(N1C)C=CC(=C2)OC(C)C(=O)OC)C(=O)OCCOC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23NO6 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-methoxyethyl 5-((1-methoxy-1-oxopropan-2-yl)oxy)-1,2-dimethyl-1H-indole-3-carboxylate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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